Cas no 1060211-62-2 (N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-3-carboxamide)

• Product Name: N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-3-carboxamide
• CAS No: 1060211-62-2
• MF: C₁₄H₁₅Cl₂N₃O₃S₃
• MW: 440.388197183609
• CID: 5886784
• PubChem ID: 44086217
• Update Time: 2025-05-30

N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-3-carboxamide
• AKOS024499958
• N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)-1-(methylsulfonyl)piperidine-3-carboxamide
• F5140-0064
• 1060211-62-2
• N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-1-methylsulfonylpiperidine-3-carboxamide
• VU0637007-1

• Inchi： 1S/C14H15Cl2N3O3S3/c1-25(21,22)19-4-2-3-8(6-19)13(20)18-14-17-10(7-23-14)9-5-11(15)24-12(9)16/h5,7-8H,2-4,6H2,1H3,(H,17,18,20)
• InChI Key： WZBISNZQWTZNMU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C1=CSC(=N1)NC(C1CN(CCC1)S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 438.9652603g/mol
• Monoisotopic Mass: 438.9652603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 144Ų

Additional information on N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-3-carboxamide

Comprehensive Overview of N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-3-carboxamide (CAS 1060211-62-2)

The compound N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-3-carboxamide, identified by its CAS number 1060211-62-2, represents a sophisticated small molecule with significant potential in pharmaceutical research and development. Its intricate structure combines a dichlorothiophene moiety, a thiazole ring, and a methanesulfonylpiperidine group, making it a subject of interest for medicinal chemists exploring novel bioactive agents. This article delves into its properties, applications, and relevance in contemporary scientific discourse.

In recent years, the demand for heterocyclic compounds like N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-3-carboxamide has surged due to their versatility in drug discovery. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, aligning with trends in targeted therapies for chronic diseases. The presence of both sulfur-containing and chlorinated groups enhances its binding affinity to biological targets, a feature frequently searched in academic databases and AI-driven literature reviews.

The CAS 1060211-62-2 compound's synthetic pathway often involves multi-step organic reactions, including cross-coupling and amide bond formation, topics widely discussed in chemistry forums. Its molecular weight (approximately 449.8 g/mol) and lipophilicity (LogP ~3.2) suggest favorable pharmacokinetic properties, addressing common queries about drug-likeness and ADME profiles. These attributes make it a candidate for optimizing bioavailability in preclinical studies.

From an industrial perspective, N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-3-carboxamide is often referenced in patents related to inflammatory and metabolic disorders, reflecting its therapeutic versatility. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for its characterization, keywords frequently paired with this compound in scientific search engines. Furthermore, its stability under varying pH conditions is a recurring topic in formulation research.

Environmental and safety assessments of CAS 1060211-62-2 highlight its compliance with modern green chemistry principles, a growing concern among synthetic chemists. While not classified as hazardous, proper handling protocols are emphasized in material safety data sheets (MSDS), aligning with industry standards for laboratory safety and regulatory compliance.

In conclusion, N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-1-methanesulfonylpiperidine-3-carboxamide exemplifies the intersection of structural complexity and therapeutic promise. Its relevance to precision medicine and high-throughput screening ensures sustained interest, while its synthetic challenges inspire methodological innovations. As research progresses, this compound may emerge as a cornerstone in developing next-generation small-molecule therapeutics.